![molecular formula C22H18FN3O3S2 B2671328 N-(5,6-dimethylbenzo[d]thiazol-2-yl)-2-(4-fluorophenylsulfonamido)benzamide CAS No. 886931-17-5](/img/structure/B2671328.png)
N-(5,6-dimethylbenzo[d]thiazol-2-yl)-2-(4-fluorophenylsulfonamido)benzamide
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Description
N-(5,6-dimethylbenzo[d]thiazol-2-yl)-2-(4-fluorophenylsulfonamido)benzamide is a useful research compound. Its molecular formula is C22H18FN3O3S2 and its molecular weight is 455.52. The purity is usually 95%.
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Scientific Research Applications
Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Inhibitors :
- A study explored the structure-activity relationships of PI3K/mTOR inhibitors, including compounds similar to the specified molecule. These inhibitors, like N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, have shown potent and efficacious inhibition of PI3Kα and mTOR in vitro and in vivo, essential for cancer therapy (Stec et al., 2011).
Cardiac Electrophysiological Activity :
- Research on N-substituted imidazolylbenzamides or benzene-sulfonamides, similar to the compound , indicated their potency in in vitro cardiac electrophysiological activity. This study provides insights into their potential as selective class III agents, important for addressing cardiac arrhythmias (Morgan et al., 1990).
Antimicrobial Properties :
- A study synthesized and evaluated the antimicrobial activity of fluorobenzothiazole comprising sulfonamido thiazole. This research highlights the significance of benzothiazoles and sulphonamide compounds in developing potent biodynamic agents with antimicrobial properties (Jagtap et al., 2010).
Antiproliferative Activities :
- Pyrazole-sulfonamide derivatives, related to the specified compound, were tested for their antiproliferative activities against cancer cell lines. These compounds showed significant cell selective effect and broad spectrum antitumor activity, suggesting their potential as anticancer drugs (Mert et al., 2014).
Corrosion Inhibition :
- Benzothiazole derivatives, including those similar to the compound , were studied for their corrosion inhibiting effect against steel. These inhibitors displayed high efficiency, providing insights into their potential applications in corrosion science (Hu et al., 2016).
Carbonic Anhydrase Inhibition :
- Sulfonamide derivatives, related to the specified compound, have been evaluated for their inhibitory activities on carbonic anhydrase isoenzymes. Their ability to inhibit these enzymes indicates potential applications in treating conditions like glaucoma, epilepsy, and mountain sickness (Supuran et al., 1996).
Properties
IUPAC Name |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-[(4-fluorophenyl)sulfonylamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3O3S2/c1-13-11-19-20(12-14(13)2)30-22(24-19)25-21(27)17-5-3-4-6-18(17)26-31(28,29)16-9-7-15(23)8-10-16/h3-12,26H,1-2H3,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJVLMYJOBVEVEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)SC(=N2)NC(=O)C3=CC=CC=C3NS(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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